Cas no 21868-89-3 (1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl-)

1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl- structure
21868-89-3 structure
Product Name:1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl-
CAS No:21868-89-3
MF:C16H15NO
MW:237.296404123306
CID:1409250
Update Time:2024-08-16

1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl-
    • Inchi: 1S/C16H15NO/c1-17-15(12-7-3-2-4-8-12)11-13-9-5-6-10-14(13)16(17)18/h2-10,15H,11H2,1H3
    • InChI Key: ZMUXLFZXEWLBRZ-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)CC(C2=CC=CC=C2)N1C

Computed Properties

  • Exact Mass: 237.11545

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • Melting Point: 105-106 °C
  • Boiling Point: 396.3±41.0 °C(Predicted)
  • PSA: 20.31
  • pka: -1.99±0.40(Predicted)
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